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Compound of Interest

Compound Name: Ethyl 4-(chlorosulfonyl)benzoate

Cat. No.: B082188 Get Quote

An In-depth Technical Guide to Ethyl 4-
(chlorosulfonyl)benzoate
This technical guide provides a comprehensive overview of the physical and chemical

properties of Ethyl 4-(chlorosulfonyl)benzoate, tailored for researchers, scientists, and

professionals in drug development. The document presents quantitative data in a structured

format, details relevant experimental protocols, and includes a visual representation of a key

synthetic pathway.

Physical and Chemical Properties
Ethyl 4-(chlorosulfonyl)benzoate is a chemical compound with the molecular formula

C9H9ClO4S.[1][2] It is primarily used as a reagent in organic synthesis. The key physical and

chemical properties are summarized in the table below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b082188?utm_src=pdf-interest
https://www.benchchem.com/product/b082188?utm_src=pdf-body
https://www.benchchem.com/product/b082188?utm_src=pdf-body
https://www.bldpharm.com/products/10486-51-8.html
https://cymitquimica.com/products/10-F211964/10486-51-8/ethyl-4-chlorosulfonylbenzoate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C9H9ClO4S[1][2]

Molecular Weight 248.68 g/mol [1][2]

Appearance Yellow powder[2]

Purity ≥95.0%[2]

Boiling Point No data available[1]

Storage Conditions
Keep in a dark place, under an inert

atmosphere, at room temperature.[1]

CAS Number 10486-51-8[1]

Appearance
Ethyl 4-(chlorosulfonyl)benzoate typically presents as a yellow powder.[2] Its solid form is

consistent with its use as a stable reagent in laboratory settings.

Representative Experimental Protocol: Synthesis of
Aryl Sulfonylbenzoates
While a specific detailed protocol for the synthesis of Ethyl 4-(chlorosulfonyl)benzoate was

not found in the search results, a general and representative procedure for the synthesis of a

closely related compound, Methyl 4-(chlorosulfonyl)benzoate, can be described. This

process can be adapted by substituting methanol with ethanol to yield the ethyl ester.

Objective: To synthesize an aryl sulfonylbenzoate from 4-chlorosulfonylbenzoic acid.

Materials:

4-chlorosulfonylbenzoic acid

Dichloroethane

Thionyl chloride
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Ethanol (pre-cooled)

Ice-cold water

Procedure:

Dissolve 4-chlorosulfonylbenzoic acid (e.g., 5 g, 23 mmol) in dichloroethane (10 mL).

Add thionyl chloride (20 mL) to the solution.

Heat the reaction mixture to 80°C and maintain this temperature for 2 hours.

After the reaction is complete, concentrate the mixture using a rotary evaporator to obtain a

crude solid.

Cool the resulting solid in an ice bath for 5 minutes.

Slowly add pre-cooled ethanol (40 mL) at 0°C with continuous stirring over a period of 5

minutes.

Allow the reaction mixture to gradually warm to room temperature and continue stirring for an

additional 10 minutes.

Precipitate the product by adding ice-cold water (40 mL), which will result in the formation of

a white solid.

Collect the solid product by filtration and dry it under a vacuum to yield the pure ethyl 4-
(chlorosulfonyl)benzoate.

This protocol is based on the synthesis of the methyl ester and is expected to have a high yield

for the ethyl ester as well.[3]

Synthetic Workflow Diagram
The following diagram illustrates the logical steps for the synthesis of Ethyl 4-
(chlorosulfonyl)benzoate.
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Caption: Synthetic pathway for Ethyl 4-(chlorosulfonyl)benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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